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Compound of Interest

Compound Name: Suffruticosol A

Cat. No.: B12778132 Get Quote

Disclaimer: As of the compilation of this document, a specific Safety Data Sheet (SDS) for

Suffruticosol A is not publicly available. The following disposal procedures are based on

general best practices for handling novel or uncharacterized research chemicals with potential

biological activity. All procedures must be conducted in accordance with the institution's

Chemical Hygiene Plan and under the guidance of the Environmental Health and Safety (EHS)

department.

Suffruticosol A, a resveratrol trimer isolated from the seeds of Paeonia suffruticosa, is a

subject of ongoing research for its various biological activities. Due to its nature as a bioactive

compound with observed cytotoxicity at higher concentrations, it is imperative to handle and

dispose of this chemical with the utmost caution to ensure the safety of laboratory personnel

and to prevent environmental contamination.
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Property Data Source

Chemical Class Stilbene (Resveratrol Trimer) [1]

Source Seeds of Paeonia suffruticosa [1]

Observed Biological Activity

Anti-inflammatory,

Neuroprotective, Potential

Cytotoxicity at concentrations

of 50-100 μM in pre-

osteoblasts.

Physical Form Solid (Purified Compound) Inferred from research articles

Detailed Hazard Profile
Not Fully Characterized (Treat

as potentially hazardous)
N/A

Step-by-Step Disposal Protocol for Suffruticosol A
The following protocol outlines the recommended procedure for the disposal of Suffruticosol A
and associated waste. This process is designed to minimize risk in the absence of specific

handling guidelines.

I. Personal Protective Equipment (PPE)
Before handling Suffruticosol A in any form (pure compound, solutions, or contaminated

materials), the following PPE is mandatory:

Standard laboratory coat or gown.

Safety goggles or a face shield.

Two pairs of nitrile gloves are recommended, with the outer pair being disposed of

immediately after handling.

II. Waste Segregation and Collection
Proper segregation at the point of generation is critical. Do not mix Suffruticosol A waste with

general laboratory trash or other chemical waste streams unless explicitly permitted by your

EHS department.
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Solid Waste:

Grossly Contaminated Items: Unused or expired pure Suffruticosol A, and any materials

used for cleaning up spills (e.g., absorbent pads), should be collected in a dedicated, leak-

proof container clearly labeled as "Cytotoxic Waste" or as directed by your institution.[2][3]

Lightly Contaminated Items: Items such as used gloves, weigh boats, and pipette tips that

have come into contact with Suffruticosol A should be placed in a designated, lined

container for cytotoxic solid waste.[2] This container is often a red or purple bin.[3][4]

Liquid Waste:

Aqueous and Organic Solutions: All solutions containing Suffruticosol A must be

collected as hazardous chemical waste.[5][6]

Use a dedicated, shatter-resistant waste container (plastic is often preferred) with a secure

screw-top cap.[7]

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Suffruticosol A," the solvent system (e.g., "in Ethanol"), and an approximate

concentration.

Never dispose of Suffruticosol A solutions down the drain.[5][6][8]

Sharps Waste:

Needles, syringes, or any glass items (e.g., vials, Pasteur pipettes) contaminated with

Suffruticosol A must be disposed of in a designated, puncture-resistant sharps container.

[2]

This container should also be labeled as "Cytotoxic Waste" in addition to the standard

biohazard or sharps symbol.[2][3]

III. Labeling and Storage
Proper labeling and temporary storage are crucial for safety and regulatory compliance.

Labeling: All waste containers must be clearly labeled with:
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The words "Hazardous Waste" and/or "Cytotoxic Waste."[2][9]

The full name of the chemical(s). Avoid using abbreviations or chemical formulas.[9]

The associated hazards (e.g., "Toxic," "Caution: Research Chemical - Hazard Not Fully

Determined").

The date when waste was first added to the container.

Storage:

Store sealed waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.[7][9]

Ensure that the storage area is secure, away from general traffic, and in secondary

containment to catch any potential leaks.

Do not store incompatible waste types together.

IV. Final Disposal
Scheduling Pickup: Once a waste container is full (typically no more than three-quarters

capacity), or if it has been in storage for an extended period (e.g., 6-12 months), arrange for

its disposal.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup of the hazardous waste.[7] Provide them with all necessary information

about the waste contents as per the label.

Incineration: Due to its potential cytotoxicity, the recommended final disposal method for

Suffruticosol A waste is high-temperature incineration by a licensed hazardous waste

management company.[3][4] Your EHS department will manage this process.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like Suffruticosol A, for which a specific Safety Data Sheet is unavailable.
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Caption: Workflow for the disposal of a research chemical without a specific SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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